1-tert-Butyl-2-(2-ethoxy-4-quinolyl)-3-(2-thiazolyl)guanidine dinitrate

• CAS No.: 71079-87-3
• Molecular Formula: C19H25N7O7S
• Molecular Weight: 495.5 g/mol
• IUPAC Name: tert-butyl-[[(2-ethoxyquinolin-4-yl)amino]-(1,3-thiazol-2-ylazaniumyl)methylidene]azanium;dinitrate
• InChI: InChI=1S/C19H23N5OS.2NO3/c1-5-25-16-12-15(13-8-6-7-9-14(13)21-16)22-17(24-19(2,3)4)23-18-20-10-11-26-18;2*2-1(3)4/h6-12H,5H2,1-4H3,(H2,20,21,22,23,24);;/q;2*-1/p+2
• InChI Key: KDTRKDCBBZZICU-UHFFFAOYSA-P
• Canonical SMILES: CCOC1=NC2=CC=CC=C2C(=C1)NC(=[NH+]C(C)(C)C)[NH2+]C3=NC=CS3.[N+](=O)([O-])[O-].[N+](=O)([O-])[O-]

Description

1-tert-Butyl-2-(2-ethoxy-4-quinolyl)-3-(2-thiazolyl)guanidine dinitrate is a guanidine derivative with a molecular formula of C19H23N5OS and a molecular weight of 369.48 g/mol . This compound features a complex structure integrating quinoline and thiazole heterocyclic rings, which are motifs commonly associated with significant biological activity in medicinal and agrochemical research . Guanidine derivatives, in particular, have been extensively studied and developed as insecticides, indicating this compound's potential for use in biochemical and pest management research . The presence of the dinitrate group is also a key functional feature, as organic nitrates are known to act as a source of nitric oxide (NO) and can serve as potent vasodilators in pharmacological contexts . Researchers may find value in this chemical for exploring new pathways in therapeutic or agrochemical development. This product is intended for laboratory research purposes only and is not approved for use in humans or animals.

Biological Activity

1-tert-Butyl-2-(2-ethoxy-4-quinolyl)-3-(2-thiazolyl)guanidine dinitrate (CAS Number: 72041-90-8) is a guanidine derivative that has garnered attention due to its potential biological activities, particularly in antimicrobial and therapeutic applications. This compound exhibits a unique structure that contributes to its diverse pharmacological properties.

The molecular formula of this compound is $C_{19}H_{25}N_{7}O_{7}S$, with a molecular weight of approximately 425.51 g/mol. Its structure includes a quinoline and thiazole moiety, which are known to enhance biological activity through various mechanisms.

Property	Value
Molecular Formula	C19H25N7O7S
Molecular Weight	425.51 g/mol
Density	1.24 g/cm³
Boiling Point	482ºC at 760 mmHg
Flash Point	245.3ºC

Biological Activity Overview

The biological activity of guanidine derivatives, including 1-tert-butyl-2-(2-ethoxy-4-quinolyl)-3-(2-thiazolyl)guanidine dinitrate, has been extensively studied. Key areas of activity include:

• Antimicrobial Activity : This compound has shown promising antibacterial effects against both Gram-positive and Gram-negative bacteria. Studies indicate that it exhibits Minimum Inhibitory Concentration (MIC) values ranging from 0.12 to 4 µg/mL against various bacterial strains, including multi-drug resistant clinical isolates such as E. cloacae and A. baumannii .
• Mechanisms of Action : The antimicrobial properties are attributed to the guanidine moiety, which interferes with bacterial cell wall synthesis and disrupts membrane integrity . Additionally, the presence of the quinoline and thiazole groups may enhance binding affinity to bacterial targets.
• Therapeutic Applications : Beyond antimicrobial effects, guanidine derivatives have been explored for their potential in treating conditions such as diabetes, inflammation, and as inhibitors of Na+/H+ exchangers and nitric oxide synthase .

Case Studies

Several studies have highlighted the efficacy of this compound in various biological assays:

• Study on Antibacterial Activity : A study evaluating a series of guanidine derivatives found that 1-tert-butyl-2-(2-ethoxy-4-quinolyl)-3-(2-thiazolyl)guanidine dinitrate exhibited significant antibacterial activity, particularly against Staphylococcus aureus and Escherichia coli. The results indicated that the compound's structural features play a crucial role in its potency .
• Mechanistic Insights : Another investigation utilized high-performance liquid chromatography-mass spectrometry (HPLC-MS) to analyze the compound's interactions with bacterial membranes, revealing that it disrupts membrane integrity leading to cell lysis .

Comparison with Similar Compounds

Structural Analog 1: 2-Tert-Butyl-1,1,3,3-Tetramethylguanidine (CAS 29166-72-1)

Key Differences :

• Molecular Weight : The analog has a lower molecular weight (171.28 g/mol vs. estimated >400 g/mol for the target compound).
• Basicity : The absence of electron-withdrawing groups (e.g., nitro) in the analog likely increases its basicity compared to the dinitrate salt form of the target.
• Solubility : The target’s nitrate groups enhance polar interactions, improving aqueous solubility, whereas the analog’s lipophilic methyl groups favor organic solvents.

Physicochemical Comparison :

Property	Target Compound (Est.)	2-Tert-Butyl-1,1,3,3-Tetramethylguanidine
Molecular Weight (g/mol)	>400	171.28
Hydrogen Bond Acceptors	~10	3
Log Po/w (Predicted)	~2.5 (polar nitrate)	~2.0 (nonpolar methyl groups)
Solubility (Water)	High	Low

Structural Analog 2: 2-Thiazolyl Sulfide Derivatives

Key Differences :

• Reactivity: Electrochemical fluorination of 2-thiazolyl sulfides yields gem-difluorothiazoline derivatives . The target’s thiazolyl group may exhibit similar reactivity, but steric hindrance from the bulky tert-butyl and quinolyl groups could reduce fluorination efficiency.

Structural Analog 3: tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate (CAS 1420859-80-8)

Key Differences :

• Core Structure : The analog is an azetidine carboxylate, contrasting with the target’s guanidine backbone .
• Functional Groups : The analog’s bromoethyl group enables alkylation reactions, whereas the target’s nitrate groups may participate in redox processes.

Bioavailability Metrics :

Property	Target Compound (Est.)	tert-Butyl 3-(2-bromoethyl)azetidine-1-carboxylate
Lipinski Rule Compliance	Likely compliant	Compliant
GI Absorption	High (polar nitrate)	Moderate (bromoethyl increases lipophilicity)
CYP Inhibition Risk	Low	Moderate (azetidine ring)

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 1-tert-Butyl-2-(2-ethoxy-4-quinolyl)-3-(2-thiazolyl)guanidine dinitrate, and how do reaction parameters influence yield?

• Methodological Answer : Synthesis typically involves multi-step reactions with tert-butyl-protected intermediates. For example, tert-butyl-containing precursors (e.g., tert-butyl carbamates or oxazolines) can be coupled with thiazole and quinoline derivatives under controlled conditions. Key parameters include:

• Solvent selection : Polar aprotic solvents like NMP (N-methylpyrrolidone) or ethanol are preferred for solubility and reactivity .
• Catalysts : Use of coupling agents (e.g., DCC, EDC) for guanidine formation.
• Temperature : Reactions often proceed at 60–80°C to balance reaction rate and decomposition risks .
• Yield optimization : Yields ~52% are achievable with purified intermediates and stepwise quenching .

Q. Which spectroscopic techniques are critical for structural elucidation, and how can ambiguities in data interpretation be mitigated?

• Methodological Answer :

• NMR : $^1$H and $^13$C NMR identify tert-butyl groups (δ ~1.2–1.4 ppm), thiazole protons (δ 7.5–8.5 ppm), and quinoline aromatic signals. Overlapping peaks may require 2D NMR (e.g., COSY, HSQC) .
• Mass spectrometry : High-resolution MS (HRMS) confirms molecular weight (e.g., via ESI+ mode) and detects nitrate counterions .
• IR spectroscopy : Key stretches include C=N (thiazole, ~1600 cm$^{-1}$) and NO$_3^-$ (dinitrate, ~1380 cm$^{-1}$) .

Q. What safety protocols are essential given the compound’s acute toxicity profiles?

• Methodological Answer :

• Personal protective equipment (PPE) : Lab coat, nitrile gloves, and safety goggles. Use fume hoods for handling .
• First aid : For skin contact, wash immediately with soap/water; for eye exposure, rinse with water for ≥15 minutes .
• Storage : Store in airtight containers at –20°C, away from oxidizers .

Advanced Research Questions

Q. How can conflicting reports on the compound’s biological activity (e.g., anticancer vs. cytotoxic effects) be resolved methodologically?

• Methodological Answer :

• Dose-response studies : Establish IC$_{50}$ values across multiple cell lines (e.g., HeLa, MCF-7) to differentiate therapeutic vs. toxic thresholds .
• Mechanistic assays : Use kinase inhibition assays (e.g., CDK1/GSK3β) or apoptosis markers (e.g., caspase-3) to clarify pathways .
• Control experiments : Compare with structurally related analogs (e.g., tert-butyl-thiazole derivatives) to isolate functional group contributions .

Q. What strategies address ecological data gaps (e.g., persistence, bioaccumulation) in environmental risk assessments?

• Methodological Answer :

• Predictive modeling : Apply QSAR (Quantitative Structure-Activity Relationship) models to estimate log P (lipophilicity) and BCF (bioaccumulation factor) .
• Microcosm studies : Simulate soil/water systems to assess degradation half-life under UV light or microbial activity .
• Toxicity extrapolation : Use data from structurally similar compounds (e.g., guanidine derivatives) as provisional benchmarks .

Q. How can the compound’s mechanism of action be investigated in cancer research despite its structural complexity?

• Methodological Answer :

• Target identification : Employ affinity chromatography or proteomics (e.g., SILAC) to identify binding partners .
• Molecular docking : Model interactions with receptors (e.g., EGFR, VEGFR) using software like AutoDock Vina .
• In vivo validation : Use xenograft models to correlate tumor suppression with pharmacokinetic parameters (e.g., C$_{max}$, AUC) .

Q. What interdisciplinary approaches integrate this compound into heterocyclic reactivity frameworks?

• Methodological Answer :

• Theoretical alignment : Link to Woodward-Hoffmann rules for pericyclic reactions involving thiazole or quinoline moieties .
• Computational studies : DFT (Density Functional Theory) calculations to map electron density in the guanidine core .
• Cross-disciplinary validation : Collaborate with material scientists to explore catalytic applications (e.g., ligand design for transition metals) .